Cas no 123618-03-1 (L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI))

• Product Name: L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI)
• CAS No: 123618-03-1
• MF: C₇₁H₁₁₉N₁₇O₁₉S
• MW: 1546.87207627296
• CID: 194440
• PubChem ID: 5748425
• Update Time: 2025-04-19

L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI)
• insulin-like growth factor I (57-70)
• L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-ly...
• L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L
• Igf-1 (57-70)
• L-Alanine, L-leucyl-L-alpha-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-
• L-leucyl-L-α-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-L-alanine
• Somatomedin C (57-70)
• 123618-03-1
• DTXSID20154054

• Inchi： 1S/C71H119N17O19S/c1-39(2)35-46(75)59(94)80-49(26-27-57(91)92)62(97)82-50(28-34-108-8)63(98)84-53(37-44-22-24-45(90)25-23-44)65(100)81-47(17-9-12-29-72)60(95)77-42(6)69(104)87-32-15-21-56(87)68(103)85-52(36-40(3)4)64(99)83-51(19-11-14-31-74)70(105)88-33-16-20-55(88)67(102)76-41(5)58(93)79-48(18-10-13-30-73)61(96)86-54(38-89)66(101)78-43(7)71(106)107/h22-25,39-43,46-56,89-90H,9-21,26-38,72-75H2,1-8H3,(H,76,102)(H,77,95)(H,78,101)(H,79,93)(H,80,94)(H,81,100)(H,82,97)(H,83,99)(H,84,98)(H,85,103)(H,86,96)(H,91,92)(H,106,107)/t41-,42-,43-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-/m0/s1
• InChI Key： QNMSBPIUDJENJT-OPRBGXDKSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@@H](CCCCN)C(N[C@@H](C)C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](CCCCN)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)CO)=O)CCCCN)=O)C)=O)=O)=O)CC(C)C)=O)=O)=O)=O)=O)NC([C@H](CCC(=O)O)NC([C@H](CC(C)C)N)=O)=O

Computed Properties

• Exact Mass: 1545.85967
• Monoisotopic Mass: 1545.85888581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 108
• Rotatable Bond Count: 50
• Complexity: 2980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -5.7
• Topological Polar Surface Area: 605Ų

Experimental Properties

• PSA: 579.86